5-nitro-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}-2-furamide

• Molecular Formula: C16H18N4O6S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: N-[2-(4-methylsulfonylpiperazin-1-yl)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H18N4O6S/c1-27(24,25)19-10-8-18(9-11-19)13-5-3-2-4-12(13)17-16(21)14-6-7-15(26-14)20(22)23/h2-7H,8-11H2,1H3,(H,17,21)
• InChI Key: LKNLFELKMGUFRV-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=C(O3)[N+](=O)[O-]

Description

5-nitro-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}-2-furamide, commonly known as nifurtimox, is a synthetic nitrofuran derivative that has been used as an antiprotozoal drug for the treatment of Chagas disease and sleeping sickness. Nifurtimox has been found to be effective against both the acute and chronic stages of Chagas disease caused by the Trypanosoma cruzi parasite.

Mechanism of Action

The exact mechanism of action of nifurtimox is not fully understood. It is believed to exert its antiprotozoal activity by generating reactive oxygen species (ROS) that damage the parasite's DNA and other cellular components. Nifurtimox has also been found to inhibit the activity of trypanothione reductase, an enzyme that is essential for the survival of the parasite.
Biochemical and physiological effects:
Nifurtimox has been found to have a number of biochemical and physiological effects. It has been shown to increase the production of ROS in both parasites and mammalian cells. This can lead to oxidative stress and damage to cellular components such as DNA and proteins. Nifurtimox has also been found to have immunomodulatory effects, including the ability to stimulate the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

Nifurtimox has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. However, there are also some limitations to its use. Nifurtimox can be toxic to mammalian cells at high concentrations, which can limit its use in certain experiments. In addition, its effectiveness against different parasites can vary, which can make it difficult to generalize results across different species.

Future Directions

There are several future directions for research on nifurtimox. One area of interest is the development of new analogs with improved efficacy and reduced toxicity. Another area of research is the investigation of nifurtimox's potential as an anticancer agent. In addition, there is ongoing research into the mechanism of action of nifurtimox and its effects on host immune responses. Finally, there is a need for further studies on the use of nifurtimox in combination with other drugs for the treatment of parasitic infections.

Synthesis Methods

Nifurtimox can be synthesized by the reaction of 4-(methylsulfonyl)-1-piperazine with 5-nitro-2-furaldehyde in the presence of acetic acid. The resulting product is then purified by recrystallization from ethanol.

Scientific Research Applications

Nifurtimox has been extensively studied for its antiprotozoal activity against Chagas disease and sleeping sickness. It has also been investigated for its potential to treat other parasitic infections such as leishmaniasis and malaria. In addition, nifurtimox has been studied for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.